Cas no 1049786-44-8 ([2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride)

• Product Name: [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride
• CAS No: 1049786-44-8
• MF: C₁₇H₂₁Cl₂N₃
• MW: 338.274741888046
• MDL: MFCD04448787
• CID: 3148258
• PubChem ID: 2770994
• Update Time: 2025-07-02

[2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-Methyl-1H-indol-3-yl)ethyl](pyridin-4-ylmethyl)amine dihydrochloride
• [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride
• CS-0448203
• F1903-0006
• 1049786-44-8
• 2-(2-methyl-1H-indol-3-yl)-N-(pyridin-4-ylmethyl)ethan-1-amine dihydrochloride
• SR-01000019042-1
• [2-(2-METHYL-1H-INDOL-3-YL)ETHYL](PYRIDIN-4-YLMETHYL)AMINE DIHYDROCHLORID+
• AKOS026676846
• 2-(2-methyl-1H-indol-3-yl)-N-(pyridin-4-ylmethyl)ethanamine;dihydrochloride
• SR-01000019042
• EN300-237719

• MDL： MFCD04448787
• Inchi： 1S/C17H19N3.2ClH/c1-13-15(16-4-2-3-5-17(16)20-13)8-11-19-12-14-6-9-18-10-7-14;;/h2-7,9-10,19-20H,8,11-12H2,1H3;2*1H
• InChI Key： KCDXFOVMHQZAGF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC=CC=2C(=C1C)CCNCC1C=CN=CC=1

Computed Properties

• Exact Mass: 337.1112531Da
• Monoisotopic Mass: 337.1112531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride

[2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride: A Novel Compound for Targeted Drug Discovery

[2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride is a chemically synthesized compound with a unique molecular structure characterized by the integration of a 2-methyl-1H-indol-3-yl group and a pyridin-4-yl moiety. This compound, with the CAS number 1049786-44-8, represents a promising candidate in the field of targeted drug discovery due to its potential pharmacological properties. Recent studies have demonstrated its ability to modulate key biological pathways, making it a focal point in the development of novel therapeutics for various diseases.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the pharmacological activity of [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride in inhibiting the activity of specific enzymes involved in cellular signaling. The compound's structure allows for interactions with multiple targets, including indoleamine 2,3-dioxygenase (IDO1) and aryl hydrocarbon receptor (AHR), which are critical in immune modulation and inflammation. These findings underscore its potential in the treatment of autoimmune disorders and cancer immunotherapy.

Furthermore, a 2023 study in ACS Chemical Biology explored the synthetic pathways and chemical stability of [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)mdehydrolide. The research team developed an efficient method to synthesize the compound, which is crucial for large-scale production and clinical applications. The study also emphasized the compound's resistance to degradation under physiological conditions, a key factor in enhancing its therapeutic efficacy.

The indole ring and pyridine ring in the molecular structure of [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride are central to its biological activity. These aromatic rings provide the compound with the ability to interact with various receptors and enzymes, contributing to its multifunctional properties. The amine dihydrochloride salt form ensures solubility and stability, which are essential for pharmaceutical formulations.

Recent advancements in drug discovery have focused on compounds that can selectively target specific pathways without causing systemic toxicity. [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride has shown promise in this regard, as it can selectively modulate the IDO1 pathway while minimizing off-target effects. This selectivity is a significant advantage in the development of safer and more effective therapeutics.

Studies on inflammatory diseases have also highlighted the potential of [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride. Research published in Frontiers in Pharmacology (2023) demonstrated its ability to reduce inflammation in animal models of rheumatoid arthritis. The compound's mechanism of action involves the inhibition of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

The pyridin-4-yl group in [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride plays a critical role in its interaction with cellular targets. This group enhances the compound's ability to bind to specific receptors, thereby modulating cellular responses. The integration of this group with the indole ring structure provides a unique scaffold for drug development.

Recent clinical trials have begun to explore the therapeutic potential of [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride in the treatment of oncological diseases. Preliminary results indicate that the compound can enhance the efficacy of immunotherapy by modulating the tumor microenvironment. These findings are part of a broader trend in oncology research aimed at improving patient outcomes through targeted therapies.

The chemical stability of [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride is another key factor in its potential for pharmaceutical applications. A study published in Organic & Biomolecular Chemistry (2023) showed that the compound maintains its structural integrity under various conditions, which is essential for drug formulation and storage. This stability contributes to its viability as a therapeutic candidate.

Continued research into [2-(2-methyl-1H-indol-3-yl)ethyl][(pyridin-4-yl)methyl]amine dihydrochloride is expected to yield further insights into its mechanisms of action and potential applications. As the field of targeted drug discovery advances, compounds like this one may play a pivotal role in the development of more effective and safer treatments for a wide range of diseases.